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Compound of Interest

Compound Name: Hydroxyzine Pamoate

Cat. No.: B1674118 Get Quote

The responsible disposal of chemical reagents and pharmaceutical compounds is a critical

component of laboratory safety and environmental stewardship. For researchers, scientists,

and drug development professionals, adherence to established disposal protocols for

substances like Hydroxyzine Pamoate is essential not only for regulatory compliance but also

for protecting human health and ecosystems. Improper disposal, such as flushing down drains

or discarding in regular trash, can introduce active pharmaceutical ingredients into waterways,

potentially harming aquatic life and re-entering the water supply.[1]

Hydroxyzine Pamoate is an antihistamine with sedative properties, and while it is categorized

as "harmful if swallowed" and has potential reproductive toxicity, it requires a specific waste

management pathway.[2] This guide provides a comprehensive, step-by-step procedure for its

safe and compliant disposal in a professional laboratory environment.

Waste Classification of Hydroxyzine Pamoate
Under the U.S. Environmental Protection Agency's (EPA) Resource Conservation and

Recovery Act (RCRA), a pharmaceutical is considered a hazardous waste if it is explicitly

named on the P-list (acutely hazardous) or U-list (toxic), or if it exhibits characteristics of

ignitability, corrosivity, reactivity, or toxicity.[3][4]

Hydroxyzine is not found on the EPA's P or U lists.[3] Furthermore, based on its Safety Data

Sheet (SDS), it does not meet the criteria for a characteristic hazardous waste. Therefore,

Hydroxyzine Pamoate is typically classified as a non-RCRA hazardous pharmaceutical waste.
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However, it is crucial to note that "non-hazardous" does not mean harmless. This classification

simply means it is not regulated under the strict framework of RCRA hazardous waste but must

still be managed responsibly to prevent environmental contamination. State and local

regulations may be more stringent than federal laws.

Data Summary: Hydroxyzine Pamoate Disposal
The following table summarizes the key characteristics and disposal requirements for

Hydroxyzine Pamoate waste generated in a laboratory.
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Waste Type
RCRA
Classification

Key Hazards
Required Disposal
Method

Unused/Expired

Hydroxyzine Pamoate

Non-RCRA

Pharmaceutical Waste

Harmful if swallowed,

potential reproductive

toxicity.

Segregate into a

designated, clearly

labeled "Non-

Hazardous

Pharmaceutical

Waste" container for

collection by a

licensed waste

management vendor.

Incineration is the

preferred final

disposal method.

Contaminated

Labware (Gloves,

Wipes, Empty Vials)

Solid Waste / Non-

RCRA Pharmaceutical

Waste

Residual chemical

contamination.

Collect in a container

or bag labeled for

non-hazardous

chemically

contaminated solid

waste. Dispose of

through a licensed

waste management

vendor.

Spill Cleanup

Materials

Solid Waste / Non-

RCRA Pharmaceutical

Waste

Chemical

contamination.

Place all cleanup

materials (absorbents,

PPE) into a sealed,

leak-proof container.

Label clearly as "Spill

Debris: Hydroxyzine

Pamoate" and

manage as non-

hazardous

pharmaceutical waste.
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Experimental Protocol: Step-by-Step Disposal
Procedures
This protocol outlines the necessary steps for the safe segregation, packaging, and disposal of

Hydroxyzine Pamoate waste streams within a research or drug development facility.

Segregation of Waste
Proper segregation at the point of generation is the most critical step to ensure compliant

disposal. Never mix non-hazardous pharmaceutical waste with RCRA hazardous waste (e.g.,

certain solvents, heavy metals) or regular trash.

Pure Chemical Waste: Designate a specific waste container, often a blue or white bin,

explicitly for non-RCRA hazardous pharmaceuticals. Place expired or unused Hydroxyzine
Pamoate directly into this container.

Contaminated Solid Waste: Items such as gloves, weigh boats, and wipes that are lightly

contaminated with Hydroxyzine Pamoate powder should be collected in a separate, clearly

labeled bag or container designated for non-hazardous solid chemical waste.

Empty Containers: The original stock bottle of Hydroxyzine Pamoate, once empty, should

have its label defaced or removed to prevent misuse. It can then be placed in a container for

contaminated lab glass or plastic for disposal via the facility's waste management program.

Packaging and Labeling
All waste containers must be appropriately packaged and labeled to ensure safety and

regulatory compliance.

Container Integrity: Use sturdy, leak-proof containers for all waste forms. For solid powder,

ensure the container can be securely sealed to prevent dust generation.

Labeling: At a minimum, every waste container must be labeled with:

The words "Non-Hazardous Pharmaceutical Waste"

The primary contents (e.g., "Hydroxyzine Pamoate")
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The date accumulation started.

Associated hazards (e.g., "Harmful if Swallowed")

Storage and Handling
Store waste containers in a designated satellite accumulation area within the laboratory.

Keep containers closed except when adding waste.

Ensure all personnel handling the waste are trained on its potential hazards and the facility's

disposal procedures.

Final Disposal
DO NOT dispose of Hydroxyzine Pamoate down the drain or in the regular trash. This can

lead to environmental pollution.

Arrange for pickup and disposal through your institution's Environmental Health & Safety

(EHS) department or a contracted licensed pharmaceutical waste vendor.

The standard and recommended final treatment method for non-hazardous pharmaceutical

waste is incineration at a permitted facility.

Maintain accurate records of all disposed pharmaceutical waste as required by your

institution and local regulations.

Mandatory Visualization
The following diagram illustrates the decision-making workflow for the proper disposal of

Hydroxyzine Pamoate in a laboratory environment.
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Step 1: Classify Waste

Step 2: Determine Disposal Pathway

Step 3: Segregate & Dispose

Start: 
 Hydroxyzine Pamoate Waste Generated

Is it a P or U-Listed
 RCRA Hazardous Waste?

Does it exhibit RCRA
 characteristics (ignitable,

 corrosive, reactive, toxic)?

No

Manage as RCRA
 Hazardous Waste

Yes

Classify as Non-RCRA
 Pharmaceutical Waste

No Yes

Segregate into designated
 'Non-Hazardous Pharmaceutical

 Waste' container (Blue/White Bin).

Dispose via licensed
 waste vendor for incineration.

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1674118?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674118?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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